Cas no 17376-63-5 (Ethyl 4-amino-1,2,5-oxadiazole-3-carboxylate)

• Product Name: Ethyl 4-amino-1,2,5-oxadiazole-3-carboxylate
• CAS No: 17376-63-5
• MF: C₅H₇N₃O₃
• MW: 157.127380609512
• MDL: MFCD00465050
• CID: 1056600
• Update Time: 2025-11-02

Ethyl 4-amino-1,2,5-oxadiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-amino-1,2,5-oxadiazole-3-carboxylate
• 4-Amino-furazan-3-carboxylic acid ethyl ester
• ethyl 4-amino-1,2,5-oxadiazole-3-carboxylate(SALTDATA: FREE)
• 4-amino-1,2,5-oxadiazole-3-carboxylic acid ethyl ester
• 1,2,5-Oxadiazole-3-carboxylic acid, 4-aMino-, ethyl ester
• Ethyl4-amino-1,2,5-oxadiazole-3-carboxylate
• ZERO/003193
• TimTec1_000277
• Oprea1_485150
• Oprea1_578127
• 4-amino-3-ethoxycarbonylfurazan
• JBXJNHVAOUVZML-UHFFFAOYSA-N
• HMS1534M13
• BBL015112
• STK735142
• SBB002195
• 5603AD
• TRA0

• MDL： MFCD00465050
• Inchi： 1S/C5H7N3O3/c1-2-10-5(9)3-4(6)8-11-7-3/h2H2,1H3,(H2,6,8)
• InChI Key： JBXJNHVAOUVZML-UHFFFAOYSA-N
• SMILES： O(C(C1C(N)=NON=1)=O)CC

Computed Properties

• Exact Mass: 157.04900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 152
• Topological Polar Surface Area: 91.2

Experimental Properties

• Boiling Point: 268.0±43.0℃ at 760 mmHg
• PSA: 91.24000
• LogP: 0.40970

Ethyl 4-amino-1,2,5-oxadiazole-3-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Sealed in dry,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on Ethyl 4-amino-1,2,5-oxadiazole-3-carboxylate

Ethyl 4-amino-1,2,5-oxadiazole-3-carboxylate (CAS 17376-63-5): A Versatile Heterocyclic Building Block for Modern Chemistry

The Ethyl 4-amino-1,2,5-oxadiazole-3-carboxylate (CAS 17376-63-5) represents an important class of heterocyclic compounds that has gained significant attention in pharmaceutical research and material science. This 1,2,5-oxadiazole derivative, sometimes referred to as furazan-3-carboxylate, serves as a crucial intermediate in the synthesis of various biologically active molecules and functional materials.

Chemically classified as an amino-substituted oxadiazole ester, this compound features a unique molecular structure combining an oxadiazole ring with both amino and ester functional groups. The presence of these multiple reactive sites makes Ethyl 4-amino-1,2,5-oxadiazole-3-carboxylate particularly valuable for structure-activity relationship (SAR) studies and medicinal chemistry applications.

Recent trends in chemical research highlight growing interest in nitrogen-rich heterocycles like 1,2,5-oxadiazoles, particularly for their applications in drug discovery and agrochemical development. The 4-amino-1,2,5-oxadiazole-3-carboxylate scaffold has shown promise in the design of novel kinase inhibitors and antimicrobial agents, addressing current challenges in antibiotic resistance and targeted cancer therapies.

The synthesis of Ethyl 4-amino-1,2,5-oxadiazole-3-carboxylate typically involves cyclization reactions of appropriate precursors, with researchers continuously optimizing protocols for improved yield and purity. Advanced characterization techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography have confirmed the structural features of this compound, supporting its widespread use in academic and industrial laboratories.

In pharmaceutical applications, the 4-amino-1,2,5-oxadiazole core serves as a bioisostere for various aromatic systems, offering improved metabolic stability and binding affinity in drug candidates. Recent patent literature reveals its incorporation into anticancer compounds and anti-inflammatory agents, with particular focus on modulating immune checkpoint pathways – a hot topic in contemporary immuno-oncology research.

Material scientists have explored Ethyl 4-amino-1,2,5-oxadiazole-3-carboxylate as a precursor for high-energy materials and coordination polymers, capitalizing on the compound's nitrogen-rich character and thermal stability. These applications align with current interests in sustainable energetic materials and metal-organic frameworks (MOFs), addressing frequently searched topics in materials science databases.

The global market for specialty heterocyclic compounds like Ethyl 4-amino-1,2,5-oxadiazole-3-carboxylate has shown steady growth, driven by increasing R&D investments in small molecule therapeutics and functional materials. Analytical reports indicate particular demand from contract research organizations and academic institutions focusing on fragment-based drug discovery – another trending search term in chemical databases.

From a safety perspective, proper handling of Ethyl 4-amino-1,2,5-oxadiazole-3-carboxylate requires standard laboratory precautions. While not classified as highly hazardous, researchers should employ appropriate personal protective equipment (PPE) when working with this chemical, especially considering its potential for dust formation and eye irritation – common concerns addressed in laboratory safety searches.

The compound's stability profile makes it suitable for long-term storage under recommended conditions (typically cool, dry environments), though users should verify specific storage requirements with their suppliers. This practical consideration frequently appears in search queries from laboratory technicians and inventory managers.

Looking forward, the 1,2,5-oxadiazole chemistry field continues to evolve, with Ethyl 4-amino-1,2,5-oxadiazole-3-carboxylate maintaining its position as a valuable building block. Emerging research directions include its potential in PROTAC (proteolysis targeting chimera) design and covalent inhibitor development – two rapidly growing areas in drug discovery that generate substantial search traffic in scientific literature databases.

For researchers sourcing this compound, verification of CAS 17376-63-5 and confirmation of analytical data (typically including HPLC purity and spectroscopic characterization) represent critical quality control steps. These verification processes align with current good manufacturing practice (cGMP) requirements and frequently appear in quality assurance-related searches.

In conclusion, Ethyl 4-amino-1,2,5-oxadiazole-3-carboxylate stands as a versatile and increasingly important chemical entity in modern research. Its applications span from medicinal chemistry to materials science, addressing many current scientific challenges and frequently searched topics in the chemical and pharmaceutical industries. As research into nitrogen heterocycles continues to expand, this compound will likely maintain its relevance in scientific innovation and industrial applications.